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An In-depth Technical Guide to the Physical and Chemical Properties of Polystyrene

Introduction
Polystyrene (PS) is a synthetic aromatic hydrocarbon polymer derived from the monomer

styrene.[1][2][3] As a versatile and widely used thermoplastic, it exists in a solid, glassy state at

room temperature and flows when heated above its glass transition temperature of

approximately 100°C.[1][2][3][4] Polystyrene can be manufactured as a transparent solid, a

foam (Expanded Polystyrene, EPS, or Extruded Polystyrene, XPS), or as a copolymer with

enhanced properties, such as High-Impact Polystyrene (HIPS).[1][5][6] Its low cost, rigidity,

optical clarity, and excellent dimensional stability make it a material of choice in numerous

sectors, including packaging, construction, medical devices, and consumer goods.[3][7] This

guide provides a detailed overview of the core physical and chemical properties of

polystyrene, experimental protocols for its characterization, and a discussion of its degradation

mechanisms, tailored for researchers, scientists, and drug development professionals.

Physical Properties
Polystyrene's physical characteristics can vary depending on its form (e.g., general-purpose,

high-impact, or foamed) and tacticity—the stereochemical arrangement of the phenyl groups

along the polymer backbone.[1] Atactic polystyrene is amorphous, whereas syndiotactic and

isotactic forms are more crystalline, affecting properties like melting point.[4]

Table 1: Quantitative Physical Properties of Polystyrene
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Property Value
Conditions /
Remarks

Source(s)

General & Structural

Chemical Formula (C₈H₈)ₙ [1]

Molar Mass (Typical)
100,000 - 400,000

g/mol

Varies with

polymerization
[1]

Density 0.96 - 1.05 g/cm³ Solid PS [1][2][8]

Density (Foam)
0.028 - 0.034 g/cm³

(XPS)
[1]

Water Absorption < 0.1% At 23°C [5][8]

Thermal

Glass Transition

Temp. (Tg)
~100 °C Amorphous PS [1][2][4]

Melting Point (Tm) ~240 °C Isotactic PS [1][2][4]

~270 °C Syndiotactic PS [4][8]

Thermal Conductivity 0.17 W/(m·K) Solid PS [8]

0.032 - 0.038 W/(m·K)
Expanded Polystyrene

(EPS)
[1][9]

0.029 - 0.039 W/(m·K)
Extruded Polystyrene

(XPS)
[1]

Specific Heat

Capacity
1200 J/(kg·K) [8]

Heat Deflection Temp. 74 - 108 °C Load: 1.82 MPa [5][8]

Vicat Softening Temp. 89 - 90 °C [5][8]

Mechanical

Tensile Strength 48.3 - 55 MPa
General Purpose PS

(GPPS)
[5][10]
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24 MPa
High Impact PS

(HIPS)
[5]

Flexural Strength 39 - 82.7 MPa [8][10]

Modulus of Elasticity 1.5 - 3.3 GPa [2][5][8]

Elongation at Break
3% (GPPS), 35%

(HIPS)
[5][8]

Izod Impact Strength
1.5 KJ/m² (GPPS), 10

KJ/m² (HIPS)
Notched [5]

Optical & Electrical

Refractive Index (n_D) 1.586 - 1.6
At 589 nm (Sodium D-

line)
[1][11][12]

Light Transmission ~90% Visible light [7]

Dielectric Constant 2.6 1 kHz – 1 GHz [1]

Dielectric Strength 135 - 155 kV/mm [5]

Surface Resistivity 1.0E+13 - 1.0E+14 Ω [5]

Chemical Properties
Polystyrene is chemically quite inert. It demonstrates good resistance to many acids, bases,

and salt solutions but is susceptible to attack by numerous organic solvents.[1][2] Its non-polar

nature, owing to its hydrocarbon backbone and phenyl groups, dictates its solubility

characteristics.[3]

Table 2: Chemical Resistance and Solubility of Polystyrene
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Chemical Class Resistance Examples Source(s)

Inorganic Acids

Dilute Acids Good Acetic acid (5%) [13]

Concentrated Acids Limited/Poor Acetic acid (50%) [13]

Bases / Alkalis Good
Sodium hydroxide,

Potassium hydroxide
[1][14]

Organic Solvents

Aromatic

Hydrocarbons
Poor (Soluble)

Benzene, Toluene,

Ethylbenzene
[1]

Chlorinated Solvents Poor (Soluble)
Chloroform, Carbon

tetrachloride
[1]

Ketones Poor (Soluble)
Acetone, Methyl Ethyl

Ketone (MEK)
[1]

Esters Poor (Soluble) Ethyl acetate [1]

Alcohols Good Ethanol, Methanol [15]

Other

Water Excellent [1][14]

Oils and Fuels Limited/Poor [16]

Degradation Mechanisms
While chemically stable in many environments, polystyrene is susceptible to degradation,

primarily through photo-oxidation when exposed to ultraviolet (UV) radiation in the presence of

oxygen.[17][18] This process leads to yellowing, embrittlement, and a reduction in molecular

weight, compromising the material's mechanical properties.[17][18] The degradation is a free-

radical chain reaction initiated by the absorption of UV photons.

The diagram below illustrates the key steps in the photo-oxidative degradation pathway of

polystyrene.
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Photo-oxidative Degradation of Polystyrene

Polystyrene
(Polymer Chain)

Polystyryl Radical
(P·)

UV Radiation
(λ < 400 nm)

Initiation

Peroxy Radical
(POO·)

Propagation

Cross-linking
(Embrittlement)

Termination

Oxygen (O₂)

Hydroperoxide
(POOH)Propagation

Hydrogen Abstraction
(from another PS chain, PH) Decomposition Products

(Carbonyls, etc.)
Degradation Chain Scission

(Reduced Molecular Weight)

Workflow for GPC/SEC Analysis of Polystyrene

Sample & Standard Preparation

GPC System Analysis

Data Processing

Dissolve PS Standards & Sample in THF

Filter Solutions (e.g., 0.45 µm)

Inject into GPC

Load into Autosampler

Separation by Size
(SEC Columns)

Detection (RI Detector)

Generate Calibration Curve
(log M vs. Retention Time)

Standard Chromatograms

Calculate Mn, Mw, PDI
for Unknown Sample

Sample Chromatogram

 

Workflow for DSC Analysis of Polystyrene

Weigh 5-10 mg PS
into Aluminum Pan & Seal

Load Sample & Reference Pans
into DSC Cell

Execute Heat-Cool-Heat Cycle
(e.g., 10°C/min to 160°C)

Acquire Heat Flow vs.
Temperature Data

Analyze Second Heating Scan
for Step Transition

Determine Glass Transition
Temperature (Tg)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b137428?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137428?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

